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Compound of Interest

Compound Name: Tandutinib

Cat. No.: B1684613

For researchers and drug development professionals, ensuring laboratory safety and proper
chemical handling is paramount. This guide provides essential, step-by-step procedures for the
safe disposal of Tandutinib, an investigational kinase inhibitor. Adherence to these protocols is
critical for protecting laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Tandutinib with appropriate
personal protective equipment (PPE). The Safety Data Sheet (SDS) for Tandutinib and its
hydrochloride form indicates that the compound may be harmful if swallowed and is very toxic
to aquatic life with long-lasting effects[1].

Recommended Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to prevent skin contact.

Respiratory Protection: In case of dust formation, wear a NIOSH-approved respirator[2].
In the event of accidental exposure, follow these first-aid measures:

» Skin Contact: Wash the affected area with soap and plenty of water[2].
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o Eye Contact: Rinse cautiously with water for several minutes. If irritation persists, seek
medical advice[2].

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration
and consult a physician[2].

 Ingestion: Rinse the mouth with water and consult a physician. Never give anything by
mouth to an unconscious person[?2].

Step-by-Step Disposal Protocol for Tandutinib

As an investigational drug, Tandutinib must be disposed of in accordance with federal, state,
and local regulations for hazardous or chemical waste[2][3]. The primary recommended
method of disposal is incineration by a licensed professional waste disposal company[2][4].

Procedure:
o Waste Identification and Segregation:

o lIdentify all materials contaminated with Tandutinib, including unused product, partially
used vials, empty containers, contaminated PPE, and spill cleanup materials.

o Segregate Tandutinib waste from general laboratory trash. Do not mix with biohazardous
waste unless your institution's policy dictates otherwise for chemotoxic agents[3].

o Containerization and Labeling:

o Place all Tandutinib waste into a designated, compatible, and sealable hazardous waste
container. For solids, use a container that prevents dust formation[2][5].

o Label the container clearly as "Hazardous Waste" and include the following information[5]:
= Chemical Name: Tandutinib
= Concentration (if applicable)

» Principal Investigator (PI) Name and Contact Information
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» Laboratory Location (Building and Room Number)

= Accumulation Start Date

e Storage:

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory[5].

o The SAA should be a secure, secondary containment area away from general lab traffic.
o Waste Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a hazardous waste pickup|[3][5].

o EHS will arrange for the transport of the waste to a licensed and approved hazardous
waste incineration facility[4].

o Ensure that a certificate of destruction is obtained and retained for your records, as per
institutional and sponsor requirements[4].

Disposal of Empty Containers:

» Empty vials and bottles that contained Tandutinib should be managed as hazardous waste
and placed in the designated waste container[4].

e If patient information is present on any packaging, it must be de-identified before disposal[4].

Quantitative Data Summary

While specific quantitative thresholds for Tandutinib disposal are not available, the following
table summarizes key information from its Safety Data Sheet.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b1684613?utm_src=pdf-body
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b1684613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Source
Chemical Formula C31H42N604 [2]
Molecular Weight 562.7 g/mol [2]

Acute toxicity, Oral (Category
o 4), Acute aquatic toxicity
Hazard Classification ) ] [1]
(Category 1), Chronic aquatic

toxicity (Category 1)

P501: Dispose of contents/
Precautionary Statement container to an approved [1]

waste disposal plant.

Experimental Protocols

Currently, there are no established experimental protocols for the chemical neutralization or
inactivation of Tandutinib for disposal purposes. The standard and required method of
destruction is high-temperature incineration[4].

Tandutinib Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Tandutinib.
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Caption: Workflow for the proper disposal of Tandutinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tandutinib hydrochloride|MSDS [dcchemicals.com]

2. s3.amazonaws.com [s3.amazonaws.com]

3. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

4. medicalcenter.virginia.edu [medicalcenter.virginia.edu]

5. research.cuanschutz.edu [research.cuanschutz.edu]

To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to the
Proper Disposal of Tandutinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684613#tandutinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

